Cas no 1211588-74-7 (3-ethynyl-6-methoxy-2-methylpyridine)

• Product Name: 3-ethynyl-6-methoxy-2-methylpyridine
• CAS No: 1211588-74-7
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5855813
• PubChem ID: 119083592
• Update Time: 2025-10-23

3-ethynyl-6-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-6-methoxy-2-methylpyridine
• Pyridine, 3-ethynyl-6-methoxy-2-methyl-
• 1211588-74-7
• EN300-6771404

• Inchi： 1S/C9H9NO/c1-4-8-5-6-9(11-3)10-7(8)2/h1,5-6H,2-3H3
• InChI Key： LAKRIFNAJMRMCZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC)=CC=C1C#C

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 212.9±40.0 °C(Predicted)
• pka: 2.60±0.10(Predicted)

Additional information on 3-ethynyl-6-methoxy-2-methylpyridine

Introduction to 3-ethynyl-6-methoxy-2-methylpyridine (CAS No. 1211588-74-7) and Its Emerging Applications in Chemical Biology

3-ethynyl-6-methoxy-2-methylpyridine, identified by its CAS number 1211588-74-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and industrial applications. The presence of both an ethynyl group and a methoxy substituent in its molecular structure imparts distinct chemical properties, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The ethynyl moiety, characterized by a triple bond between carbon atoms, introduces reactivity that is highly suitable for various synthetic transformations, including Sonogashira coupling reactions. This functionality allows for the facile introduction of aryl or vinyl groups, enabling the construction of complex molecular architectures. In contrast, the methoxy group enhances the compound's solubility in polar solvents and contributes to its metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of 3-ethynyl-6-methoxy-2-methylpyridine as a key intermediate in the synthesis of bioactive molecules. Its structural motif has been explored in the development of inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory diseases and cancer. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of kinases and phosphodiesterases, which are pivotal enzymes in cellular signal transduction.

The methoxy substituent plays a particularly crucial role in fine-tuning the pharmacokinetic properties of derived compounds. By influencing lipophilicity and metabolic clearance rates, this group helps optimize drug candidates for better absorption, distribution, metabolism, and excretion (ADME) profiles. This has been particularly relevant in recent research focused on improving oral bioavailability and reducing off-target effects.

Moreover, the ethynyl group has been leveraged in the development of photoreactive probes for cellular imaging. Pyridine-based compounds with such functionalities have shown promise in fluorescent biosensors designed to track intracellular processes. The ability to introduce photolabile groups at specific positions within the molecule allows researchers to control temporal dynamics in biological assays, providing insights into protein-protein interactions and metabolic pathways.

In the realm of agrochemicals, derivatives of 3-ethynyl-6-methoxy-2-methylpyridine have been investigated for their potential as growth regulators or pest repellents. The structural diversity offered by this scaffold enables the synthesis of compounds with tailored biological activities, addressing emerging challenges in sustainable agriculture. Recent studies have explored its efficacy in enhancing plant stress resistance while minimizing environmental impact.

The synthetic accessibility of 3-ethynyl-6-methoxy-2-methylpyridine further underscores its importance as a building block. Modern synthetic methodologies have streamlined its preparation through multi-step sequences involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These advances have not only reduced production costs but also facilitated rapid screening of analogues with modified substituents.

Future directions in research are likely to focus on expanding the applications of this compound by integrating it into drug discovery platforms that leverage artificial intelligence and machine learning for virtual screening. Its structural versatility makes it an attractive candidate for generating libraries of diverse compounds with optimized pharmacological profiles. Additionally, investigations into its role as a ligand in metalloenzymes may uncover novel therapeutic strategies targeting metal-dependent diseases.

In summary, 3-ethynyl-6-methoxy-2-methylpyridine (CAS No. 1211588-74-7) represents a promising chemical entity with far-reaching implications across multiple domains of chemical biology. Its unique structural attributes—particularly the interplay between the ethynyl and methoxy groups—have positioned it as a cornerstone for innovative research aimed at addressing global health and agricultural challenges.